Cas no 102962-95-8 (L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI))

• Product Name: L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI)
• CAS No: 102962-95-8
• MF: C₁₈H₃₁N₃O₆
• MW: 385.455245256424
• CID: 225997
• PubChem ID: 128219
• Update Time: 2025-04-19

L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI)
• propioxatin B
• 1-{(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methylpentanoyl}-L-prolyl-L-valine
• L-Valine, N-(1-(2-(2-(hydroxyamino)-2-oxoethyl)-4-methyl-1-oxopentyl)-L-prolyl)-, (R)-
• Propioxantin B
• 1-[(R)-2-[2-(Hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-Pro-L-Val-OH
• N-[1-[(R)-2-[2-(Hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl]-L-valine
• (2S)-2-[[(2S)-1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-methylbutanoic acid
• N-[Hydroxy(1-{2-[2-hydroxy-2-(hydroxyimino)ethyl]-4-methylpentanoyl}pyrrolidin-2-yl)methylidene]valine
• ((R)-2-(2-(hydroxyamino)-2-oxoethyl)-4-methylpentanoyl)-L-prolyl-L-valine
• DTXSID80908136
• 102962-95-8

• Inchi： 1S/C18H31N3O6/c1-10(2)8-12(9-14(22)20-27)17(24)21-7-5-6-13(21)16(23)19-15(11(3)4)18(25)26/h10-13,15,27H,5-9H2,1-4H3,(H,19,23)(H,20,22)(H,25,26)/t12-,13+,15+/m1/s1
• InChI Key： PYYCBPABFFOXLZ-IPYPFGDCSA-N
• SMILES： O=C([C@@H](CC(NO)=O)CC(C)C)N1CCC[C@H]1C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 385.221286g/mol
• Monoisotopic Mass: 385.221286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 385.5g/mol
• XLogP3: 0
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides